Cas no 933710-92-0 (1-{imidazo1,2-apyridin-2-yl}propan-2-one)

• Product Name: 1-{imidazo1,2-apyridin-2-yl}propan-2-one
• CAS No: 933710-92-0
• MF: C₁₀H₁₀N₂O
• MW: 174.199202060699
• CID: 6010547
• PubChem ID: 82598653
• Update Time: 2025-08-04

1-{imidazo1,2-apyridin-2-yl}propan-2-one Chemical and Physical Properties

Names and Identifiers

• SCHEMBL24158897
• 933710-92-0
• 1-{imidazo[1,2-a]pyridin-2-yl}propan-2-one
• EN300-1750337
• 1-{imidazo1,2-apyridin-2-yl}propan-2-one

• Inchi： 1S/C10H10N2O/c1-8(13)6-9-7-12-5-3-2-4-10(12)11-9/h2-5,7H,6H2,1H3
• InChI Key： VADRVRDMDIUZKL-UHFFFAOYSA-N
• SMILES： O=C(C)CC1=CN2C=CC=CC2=N1

Computed Properties

• Exact Mass: 174.079312947g/mol
• Monoisotopic Mass: 174.079312947g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 13
• Rotatable Bond Count: 2
• Complexity: 205
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1.4
• Topological Polar Surface Area: 34.4Ų

Additional information on 1-{imidazo1,2-apyridin-2-yl}propan-2-one

Compound CAS No. 933710-92-0: 1-{Imidazo[1,2-a]pyridin-2-yl}propan-2-one

The compound with CAS No. 933710-92-0, known as 1-{Imidazo[1,2-a]pyridin-2-yl}propan-2-one, is a fascinating organic molecule that has garnered significant attention in the fields of organic chemistry and pharmacology. This compound belongs to the class of imidazopyridines, which are known for their unique structural properties and potential bioactivity. The imidazo[1,2-a]pyridine core of this molecule is a bicyclic heterocycle that contributes to its stability and reactivity, making it a valuable substrate for various chemical transformations and biological studies.

Recent studies have highlighted the importance of imidazo[1,2-a]pyridine derivatives in drug discovery. For instance, researchers have explored the potential of this compound as a kinase inhibitor, which could have implications in the treatment of cancer and other diseases characterized by abnormal kinase activity. The propanone moiety attached to the imidazo[1,2-a]pyridine ring further enhances its versatility, allowing for additional functionalization and optimization in medicinal chemistry applications.

The synthesis of 1-{Imidazo[1,2-a]pyridin-2-yl}propan-2-one involves a multi-step process that typically begins with the preparation of the imidazo[1,2-a]pyridine ring system. This is often achieved through cyclization reactions involving appropriate starting materials such as o-amino pyridines or their derivatives. The subsequent introduction of the propanone group requires careful optimization to ensure high yields and purity. Recent advancements in catalytic methods and green chemistry have made this synthesis more efficient and environmentally friendly.

In terms of biological activity, CAS No. 933710-92-0 has shown promising results in vitro assays targeting various enzymes and receptors. For example, studies have demonstrated its ability to modulate G-protein coupled receptors (GPCRs), which are critical targets in drug development for conditions such as hypertension and neurodegenerative diseases. The compound's selectivity and potency in these assays suggest its potential as a lead compound for further optimization.

Moreover, the structural flexibility of 1-{Imidazo[1,2-a]pyridin-2-yl}propan-2-one allows for further modifications to enhance its pharmacokinetic properties. Researchers have explored substituent effects on the imidazo[1,2-a]pyridine ring to improve solubility, bioavailability, and metabolic stability. These studies underscore the compound's utility as a scaffold for developing novel therapeutic agents.

From an analytical standpoint, the characterization of CAS No. 933710-92-0 has been facilitated by advanced spectroscopic techniques such as NMR and mass spectrometry. These methods provide detailed insights into the compound's molecular structure and purity, ensuring its reliability for both academic research and industrial applications.

In conclusion, CAS No. 933710-92-0, or 1-{Imidazo[1,2-a]pyridin-2-yl}propan-2-one, represents a significant advancement in organic chemistry with promising applications in drug discovery and development. Its unique structure, coupled with recent research findings, positions it as a valuable tool for scientists seeking innovative solutions in medicinal chemistry.